N-[3-(1H-imidazol-1-yl)propyl]-4-(4-methoxyphenyl)-2-butanamine

• IUPAC Name: N-(3-imidazol-1-ylpropyl)-4-(4-methoxyphenyl)butan-2-amine
• InChI: InChI=1S/C17H25N3O/c1-15(19-10-3-12-20-13-11-18-14-20)4-5-16-6-8-17(21-2)9-7-16/h6-9,11,13-15,19H,3-5,10,12H2,1-2H3
• InChI Key: BCQSQXXORVVSKU-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1=CC=C(C=C1)OC)NCCCN2C=CN=C2
• Molecular Formula: C17H25N3O
• Molecular Weight: 287.4 g/mol

Description

Imidazole, a component of this compound, is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Synthesis Analysis

The synthesis of imidazole-containing compounds can vary greatly depending on the specific structure of the compound. Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia.

Molecular Structure Analysis

The molecular structure of imidazole contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

The chemical reactions involving imidazole-containing compounds can be diverse and complex, depending on the specific compound and the conditions under which the reactions occur.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It is amphoteric in nature, meaning it shows both acidic and basic properties.

Mechanism of Action

The mechanism of action of imidazole-containing compounds can vary greatly depending on their specific structure and the biological system in which they are acting.

Safety and Hazards

The safety and hazards associated with imidazole-containing compounds can vary greatly depending on the specific compound. It’s important to refer to the Material Safety Data Sheet (MSDS) or similar documentation for specific information.

Future Directions

Given the broad range of biological activities exhibited by imidazole-containing compounds, they have become an important synthon in the development of new drugs. Future research may focus on synthesizing new imidazole derivatives and studying their potential applications in various fields.